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Compound of Interest

Compound Name: TBC-1

Cat. No.: B15611088

Disclaimer: The term "TBC-1" is not uniquely identified in the provided search results. This
guide assumes "TBC" refers to 4-tert-Butylcatechol, a common laboratory chemical.
Researchers should always confirm the identity of a chemical and consult the specific Safety
Data Sheet (SDS) provided by the manufacturer before handling or disposal.

This document provides essential safety and logistical information for the proper disposal of 4-
tert-Butylcatechol (TBC), a compound used as a polymerization inhibitor and stabilizer.[1]
Adherence to these procedures is critical for ensuring personnel safety, regulatory compliance,
and environmental protection.

Immediate Safety and Handling Precautions

4-tert-Butylcatechol is harmful if swallowed or absorbed through the skin, causes severe skin
and eye burns, and may cause an allergic skin reaction.[2][3] It is also very toxic to aquatic life,
with long-lasting effects.[1][3] Therefore, proper personal protective equipment (PPE) must be
worn at all times, and all handling should be conducted in a well-ventilated area or a chemical
fume hood.

Personal Protective Equipment (PPE):
e Gloves: Wear suitable protective gloves.

o Eye/Face Protection: Use chemical safety goggles or a face shield.[4]
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» Protective Clothing: A lab coat is required.[4]

e Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[4]15]

Quantitative Data Summary

Property[1]

Value

Chemical Name

4-tert-Butylcatechol

Synonyms TBC, 4-tert-Butylpyrocatechol

CAS Number 98-29-3

Molecular Formula C10H1402

Molar Mass 166.22 g/mol

Appearance White to cream flakes or colorless needle-like
crystals.[1][2]

Melting Point 52-55 °C

Boiling Point 285 °C

Flash Point >230 °F (>110 °C)

Water Solubility

0.2 g/100 mL (25 °C)

Step-by-Step Disposal Procedures

The primary method for the disposal of TBC and TBC-contaminated materials is through an

accredited hazardous waste disposal service, typically involving incineration.[6][7] Do not

dispose of TBC down the drain or in regular trash.[6][8]

Solid TBC Waste (Unused or Expired Chemical)

o Step 1: Container Labeling:

o Ensure the primary waste container is clearly labeled with "Hazardous Waste," the

chemical name "4-tert-Butylcatechol,” and the appropriate hazard pictograms (e.g.,
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corrosive, harmful/irritant, environmentally hazardous).[6]

e Step 2: Secure Containment:

o The container must be chemically compatible, leak-proof, and kept securely sealed when
not in use.[6]

o Step 3: Segregation and Storage:
o Store the waste container in a designated, secure hazardous waste accumulation area.

o Segregate from incompatible materials such as strong oxidizing agents, alkalis, and
metals.[3][5]

e Step 4: Collection:

o Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal service.[6]

Liquid Waste Containing TBC

e Step 1: Collection:

o Collect all liquid waste containing TBC (e.g., experimental residues, rinsing solutions) in a
designated, leak-proof, and chemically compatible hazardous waste container.

o Step 2: Labeling:

o Clearly label the container with "Hazardous Waste," the chemical name "4-tert-
Butylcatechol,” and list all solvent components with their approximate concentrations.[6]

e Step 3: Storage and Disposal:

o Store the sealed container in the designated hazardous waste accumulation area for
collection by your institution's EHS department.

Contaminated Labware and PPE

e Step 1: Gross Decontamination:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_CBT_1_Tetrandrine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_CBT_1_Tetrandrine.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14599~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:38:14~~4-tert-Butylcatechol~~
https://www.fishersci.com/store/msds?partNumber=AC154355000&productDescription=4-TERT-BUTYLCATECHOL+99+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_CBT_1_Tetrandrine.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_CBT_1_Tetrandrine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o If practical, rinse contaminated items (e.g., glassware) with a suitable solvent to remove
the majority of the TBC residue.

o Collect the resulting solvent rinseate as liquid hazardous waste.[6]

o Step 2: Collection of Solid Waste:

o Place all contaminated solid waste, including gloves, weighing paper, pipette tips, and
other disposable materials, into a designated hazardous waste bag or container.[6]

e Step 3: Labeling and Disposal:

o The container for contaminated solids must be clearly labeled as "Hazardous Waste" with
the chemical name "4-tert-Butylcatechol.”[6]

o This waste will be collected by EHS for incineration.[6][7]

Spill Procedures

In the event of a spill, evacuate the area if necessary. For small spills, absorb the material with
an inert substance (e.g., sand, vermiculite) and place it in a sealed container for disposal.[9] Do
not flush to the drain.[8] Report spills to your EHS department as required by institutional and
local regulations.[8]

Diagrams
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Workflow for 4-tert-Butylcatechol (TBC) Waste Disposall
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Caption: Workflow for the safe disposal of 4-tert-Butylcatechol waste.

Alternative Consideration: tert-Butyl Chloride (TBC)

If "TBC-1" refers to tert-Butyl Chloride (CAS No. 507-20-0), note that it is a highly flammable
liquid and vapor.[4] Disposal procedures are broadly similar, focusing on collection by a
licensed hazardous waste service.

« Key Hazards: Highly flammable liquid and vapor.[4] Vapors may form explosive mixtures with
air.
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o Disposal: Collect in a sealed, properly labeled container as "Hazardous Waste," noting its
flammability. Store away from heat, sparks, and open flames in a well-ventilated, fireproof
area.[4] Arrange for pickup by your EHS department. Avoid environmental release.[4]

Always confirm the chemical identity and consult the appropriate SDS before proceeding with
any handling or disposal protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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